ethyl 4-({N-[(4-fluorophenyl)sulfonyl]-N-methylglycyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[(4-fluorophenyl)sulfonyl-methylamino]acetyl]amino]benzoate
• InChI: InChI=1S/C18H19FN2O5S/c1-3-26-18(23)13-4-8-15(9-5-13)20-17(22)12-21(2)27(24,25)16-10-6-14(19)7-11-16/h4-11H,3,12H2,1-2H3,(H,20,22)
• InChI Key: PGRSAVXCICQTSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN(C)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H19FN2O5S
• Molecular Weight: 394.4 g/mol

Description

Ethyl 4-({N-[(4-fluorophenyl)sulfonyl]-N-methylglycyl}amino)benzoate, also known as FSME, is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a member of the benzoate ester family and has been found to have various biochemical and physiological effects.

Mechanism of Action

Ethyl 4-({N-[(4-fluorophenyl)sulfonyl]-N-methylglycyl}amino)benzoate works by binding to the intracellular side of the sodium channel, which prevents the channel from opening and inhibits the influx of sodium ions into the neuron. This results in a decrease in the excitability of the neuron and a reduction in the amplitude of action potentials.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of voltage-gated sodium channels, the reduction of neuronal excitability, and the modulation of synaptic transmission. It has also been shown to have antinociceptive and anticonvulsant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 4-({N-[(4-fluorophenyl)sulfonyl]-N-methylglycyl}amino)benzoate is its specificity for voltage-gated sodium channels, which makes it a useful tool for studying the role of these channels in neuronal function. However, its potency and selectivity can vary depending on the specific type of sodium channel being targeted. Additionally, its use in lab experiments may be limited by its solubility and stability.

Future Directions

There are several potential future directions for research on ethyl 4-({N-[(4-fluorophenyl)sulfonyl]-N-methylglycyl}amino)benzoate. One area of interest is the development of more potent and selective analogs of this compound that could be used as therapeutic agents for neurological disorders. Another area of interest is the investigation of the effects of this compound on other ion channels and neurotransmitter receptors, which could provide insights into its broader mechanisms of action. Finally, the use of this compound as a tool for studying the role of sodium channels in other physiological systems, such as the cardiovascular system, could also be explored.

Scientific Research Applications

Ethyl 4-({N-[(4-fluorophenyl)sulfonyl]-N-methylglycyl}amino)benzoate has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have an inhibitory effect on the activity of voltage-gated sodium channels, which are essential for the generation and propagation of action potentials in neurons. This makes it a potential candidate for the treatment of neurological disorders such as epilepsy and neuropathic pain.